Died66Br
Died66Br
Brand Name:
Vulcanchem
CAS No.:
149849-59-2
VCID:
VC21096753
InChI:
InChI=1S/C46H54Br2N6O6/c1-3-5-7-11-25-53-43(57)31-17-13-15-29-39(31)33(45(53)59)27-35(47)41(29)51-23-21-49-37(55)19-9-10-20-38(56)50-22-24-52-42-30-16-14-18-32-40(30)34(28-36(42)48)46(60)54(44(32)58)26-12-8-6-4-2/h13-18,27-28,51-52H,3-12,19-26H2,1-2H3,(H,49,55)(H,50,56)
SMILES:
CCCCCCN1C(=O)C2=CC=CC3=C2C(=CC(=C3NCCNC(=O)CCCCC(=O)NCCNC4=C(C=C5C6=C4C=CC=C6C(=O)N(C5=O)CCCCCC)Br)Br)C1=O
Molecular Formula:
C46H54Br2N6O6
Molecular Weight:
946.8 g/mol
Died66Br
CAS No.: 149849-59-2
Cat. No.: VC21096753
Molecular Formula: C46H54Br2N6O6
Molecular Weight: 946.8 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 149849-59-2 |
|---|---|
| Molecular Formula | C46H54Br2N6O6 |
| Molecular Weight | 946.8 g/mol |
| IUPAC Name | N,N'-bis[2-[(5-bromo-2-hexyl-1,3-dioxobenzo[de]isoquinolin-6-yl)amino]ethyl]hexanediamide |
| Standard InChI | InChI=1S/C46H54Br2N6O6/c1-3-5-7-11-25-53-43(57)31-17-13-15-29-39(31)33(45(53)59)27-35(47)41(29)51-23-21-49-37(55)19-9-10-20-38(56)50-22-24-52-42-30-16-14-18-32-40(30)34(28-36(42)48)46(60)54(44(32)58)26-12-8-6-4-2/h13-18,27-28,51-52H,3-12,19-26H2,1-2H3,(H,49,55)(H,50,56) |
| Standard InChI Key | FOGIIIMUPZUOMG-UHFFFAOYSA-N |
| SMILES | CCCCCCN1C(=O)C2=CC=CC3=C2C(=CC(=C3NCCNC(=O)CCCCC(=O)NCCNC4=C(C=C5C6=C4C=CC=C6C(=O)N(C5=O)CCCCCC)Br)Br)C1=O |
| Canonical SMILES | CCCCCCN1C(=O)C2=CC=CC3=C2C(=CC(=C3NCCNC(=O)CCCCC(=O)NCCNC4=C(C=C5C6=C4C=CC=C6C(=O)N(C5=O)CCCCCC)Br)Br)C1=O |
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